Cas no 2228419-71-2 (3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228419-71-2
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6488724
• PubChem ID: 165686727
• Update Time: 2025-10-31

3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1876289
• 3-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228419-71-2

• Inchi： 1S/C18H25NO4/c1-10-7-8-11(13-14(15(20)21)18(13,5)6)9-12(10)19-16(22)23-17(2,3)4/h7-9,13-14H,1-6H3,(H,19,22)(H,20,21)
• InChI Key： DLUNYHINYJBTMY-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228419-71-2)

The compound 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228419-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxylic acid scaffold and tert-butoxycarbonyl (Boc) protected amine functionality, has emerged as a promising intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a key building block in the synthesis of novel protease inhibitors. The research team demonstrated that the sterically hindered cyclopropane ring and the Boc-protected amino group contribute to enhanced binding affinity and selectivity towards target enzymes. Molecular docking studies revealed that the compound's rigid structure allows for optimal interactions with the active sites of several disease-relevant proteases.

Further pharmacological evaluations, as reported in Bioorganic & Medicinal Chemistry Letters, have shown that derivatives of 2228419-71-2 exhibit improved metabolic stability compared to their linear counterparts. The 2,2-dimethylcyclopropane moiety appears to confer resistance to cytochrome P450-mediated oxidation, while the carboxylic acid functionality enables salt formation for better pharmacokinetic properties. These characteristics make the compound particularly valuable for lead optimization in drug development programs.

Recent synthetic methodology developments have also focused on this compound. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route that achieves >95% purity with reduced environmental impact. The new protocol employs asymmetric catalysis to construct the cyclopropane ring with high enantioselectivity, addressing previous challenges in stereochemical control during large-scale production.

Ongoing research, as presented at the 2024 American Chemical Society National Meeting, is exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that when incorporated into proteolysis-targeting chimeras (PROTACs), the molecule's structural features facilitate the formation of stable ternary complexes between the target protein and E3 ubiquitin ligase.

In conclusion, 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile scaffold with multiple applications in medicinal chemistry. Its unique combination of structural rigidity, synthetic accessibility, and favorable physicochemical properties continues to drive innovative research across various therapeutic areas. Future studies are expected to further elucidate its potential in addressing unmet medical needs through rational drug design approaches.